Cas no 66319-07-1 (3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester)

3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester structure
66319-07-1 structure
Product Name:3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester
CAS No:66319-07-1
MF:C7H10O3S
MW:174.217501163483
CID:396489
PubChem ID:12658698
Update Time:2025-04-19

3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, tetrahydro-5-methyl-4-oxo-, methyl ester
    • methyl 5-methyl-4-oxothiolane-3-carboxylate
    • 2-methyl-4-(carbomethoxy)-2,3,4,5-tetrahydrothiophen-3-one
    • 4-carbomethoxy-3-keto-2-methyltetrahydrothiophene
    • 5-methyl-4-oxotetrahydro-3-
    • 5-methyl-4-oxo-tetrahydrothiophene-3-carboxylic acid methyl ester
    • methyl 5-methyl-4-oxotetrahydrothiophen-3-carboxylate
    • methyl tetrahydro-5-methyl-4-oxothiophene-3-carboxylate
    • Tetrahydro-5-methyl-4-oxothiophen-3-carbonsaeure-methylester
    • NS00002869
    • Methyl 4-keto-5-methyl-2,3,4,5-tetrahydrothiophene-3-carboxylate
    • 1,4-Anhydro-2,5-dideoxy-2-(methoxycarbonyl)-1-thiopent-3-ulose
    • DTXSID70505936
    • EC 619-801-7
    • HLNPATHSTGXZRT-UHFFFAOYSA-N
    • Methyl 5-methyl-4-oxotetrahydrothiophene-3-carboxylate
    • 66319-07-1
    • SCHEMBL3199635
    • Inchi: 1S/C7H10O3S/c1-4-6(8)5(3-11-4)7(9)10-2/h4-5H,3H2,1-2H3
    • InChI Key: HLNPATHSTGXZRT-UHFFFAOYSA-N
    • SMILES: S1CC(C(=O)OC)C(C1C)=O

Computed Properties

  • Exact Mass: 174.03500
  • Monoisotopic Mass: 174.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 68.67000
  • LogP: 0.48000
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